[1-(4-Bromophenyl)ethyl](3-methylbutan-2-yl)amine

• Molecular Formula: C13H20BrN
• Molecular Weight: 270.21 g/mol
• IUPAC Name: N-[1-(4-bromophenyl)ethyl]-3-methylbutan-2-amine
• InChI: InChI=1S/C13H20BrN/c1-9(2)10(3)15-11(4)12-5-7-13(14)8-6-12/h5-11,15H,1-4H3
• InChI Key: ZLDFRHYSKSVRAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NC(C)C1=CC=C(C=C1)Br

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR :

  • Aromatic protons: A doublet at δ 7.40–7.45 ppm (2H, ortho to Br) and a doublet at δ 6.90–6.95 ppm (2H, meta to Br).
  • Ethyl group: A multiplet at δ 3.60–3.70 ppm (1H, NCH) and a quartet at δ 1.40–1.50 ppm (2H, CH₂).
  • 3-Methylbutan-2-yl: A septet at δ 2.10–2.20 ppm (1H, CH(CH₃)₂) and doublets at δ 0.90–1.00 ppm (6H, (CH₃)₂).

• ¹³C NMR :

  • Aromatic carbons: C-Br at δ 122.5 ppm, ipso carbon at δ 138.0 ppm.
  • Aliphatic carbons: N-CH at δ 55.0 ppm, CH(CH₃)₂ at δ 28.5 ppm.

Infrared (IR) Spectroscopy

• N-H stretch: Broad band at 3300–3400 cm⁻¹.
• C-Br stretch: Strong absorption at 550–600 cm⁻¹.
• Aromatic C=C: Peaks at 1450–1600 cm⁻¹.

Mass Spectrometry (MS)

• Molecular ion peak: m/z 270.1 (M⁺, 100% abundance).
• Fragmentation: Loss of Br (Δ m/z 79.9) and cleavage of the aliphatic chain (C₄H₉N, m/z 71.1).

Crystallographic Analysis and X-ray Diffraction Studies

While no X-ray data exists for the title compound, related structures such as 2,5-bis{[(−)-(S)-1-(4-bromophenyl)ethyl]iminomethyl}thiophene reveal that brominated aromatic systems often adopt twisted conformations to minimize steric strain. The dihedral angle between the phenyl ring and the aliphatic chain in such compounds averages 72.7°, suggesting similar behavior in 1-(4-bromophenyl)ethylamine.

Computational Molecular Modeling (DFT, Molecular Dynamics)

Density functional theory (DFT) calculations at the B3LYP/6-31G(d) level predict a lowest-energy conformation where the 4-bromophenyl group is orthogonal to the aliphatic chain (Fig. 1). The energy barrier for nitrogen inversion is estimated at 25–30 kJ/mol, indicating restricted inversion due to steric hindrance.

Table 2: Calculated Geometric Parameters

Parameter	Value
N-C bond length	1.45 Å
C-Br bond length	1.89 Å
Dihedral angle (Ph–N)	68.2°

Molecular dynamics simulations in a solvent continuum (ε = 4.8) suggest that the branched aliphatic chain enhances solubility in non-polar media, with a computed logP of 3.86.

Preparation Methods

Synthesis of 1-(4-Bromophenyl)ethanamine

This intermediate is commonly prepared via the reduction of 1-(4-bromophenyl)ethanone:

• Starting Material: 1-(4-Bromophenyl)ethanone
• Reduction Method: Reductive amination using ammonia or primary amines with reducing agents such as sodium cyanoborohydride or catalytic hydrogenation
• Alternative Route: Conversion to oxime followed by reduction (e.g., via catalytic hydrogenation or chemical reduction)

Example Reaction Conditions:

Step	Reagents/Conditions	Yield (%)	Notes
Oxime formation	Hydroxylamine hydrochloride, ethanol, reflux	~90	Formation of oxime intermediate
Reduction of oxime	Catalytic hydrogenation (Pd/C), H2, ethanol	85-95	Clean conversion to amine

This method is well-documented and provides a high-purity amine intermediate suitable for further functionalization.

Alkylation to Introduce 3-Methylbutan-2-yl Substituent

The key step to obtain 1-(4-Bromophenyl)ethylamine is N-alkylation of the amine with a suitable alkylating agent or via reductive amination:

• Method A: Reductive Amination

  • React 1-(4-bromophenyl)ethanamine with 3-methylbutan-2-one (a ketone)
  • Use a reducing agent such as sodium triacetoxyborohydride or sodium cyanoborohydride under mild acidic conditions
  • This forms the secondary amine selectively without over-alkylation

• Method B: Direct Alkylation

  • Use 3-methylbutan-2-yl halide (e.g., bromide or chloride) with the amine
  • Base such as potassium carbonate or sodium hydride in an aprotic solvent (DMF, DMSO)
  • Control temperature to avoid multiple alkylations

Typical Reaction Parameters:

Method	Reagents	Solvent	Temperature	Yield (%)	Comments
Reductive Amination	1-(4-Bromophenyl)ethanamine, 3-methylbutan-2-one, NaBH(OAc)3	Dichloromethane	0–25 °C	70–85	High selectivity, mild conditions
Direct Alkylation	1-(4-Bromophenyl)ethanamine, 3-methylbutan-2-yl bromide, K2CO3	DMF	50–80 °C	60–75	Requires careful control to limit side reactions

Purification and Characterization

• Purification: Typically achieved by column chromatography or recrystallization depending on the physical properties of the product.
• Characterization:
  • Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C) to confirm structure
  • Mass spectrometry (MS) for molecular weight confirmation
  • Infrared (IR) spectroscopy to verify functional groups
  • Elemental analysis for purity assessment

Comparative Analysis of Preparation Methods

Aspect	Reductive Amination	Direct Alkylation
Selectivity	High, minimal over-alkylation	Moderate, risk of multiple alkylations
Reaction Conditions	Mild, room temperature to slightly elevated	Elevated temperature, requires strong base
Yield	Generally higher (70–85%)	Moderate (60–75%)
Scalability	Suitable for industrial scale with optimization	Requires careful control to avoid side products
Safety Considerations	Use of reducing agents, mild toxicity	Use of alkyl halides and strong bases, more hazardous

Research Findings and Patents

• A patent (US20090281176A1) describes processes involving substituted ethanamines and their functionalization, highlighting improved yields and industrial applicability of reductive amination routes.
• Polymorphic forms and amorphous preparations of related substituted amines have been reported, indicating that control of crystallinity and purity is vital for pharmaceutical applications.
• The parent compound 1-(4-bromophenyl)ethanamine is well-characterized in databases such as PubChem, providing molecular descriptors and conformer data useful for computational design and further synthetic planning.

Summary Table of Preparation Methods

Step	Reagents/Conditions	Yield (%)	Notes
1. Oxime formation	Hydroxylamine hydrochloride, reflux	~90	Precursor preparation
2. Oxime reduction	Pd/C, H2, ethanol	85–95	Clean amine intermediate
3a. Reductive amination	3-Methylbutan-2-one, NaBH(OAc)3	70–85	Preferred for selectivity
3b. Direct alkylation	3-Methylbutan-2-yl bromide, K2CO3	60–75	Requires careful reaction control

Chemical Reactions Analysis

Types of Reactions: 1-(4-Bromophenyl)ethylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to produce amines or alcohols.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium hydroxide (NaOH), potassium tert-butoxide (KOtBu)

Major Products Formed:

Oxidation: Ketones, carboxylic acids

Reduction: Amines, alcohols

Substitution: Various substituted phenyl derivatives

Scientific Research Applications

Chemistry: In chemistry, 1-(4-Bromophenyl)ethylamine is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound is used to study the effects of brominated phenyl compounds on biological systems. It serves as a model compound to investigate the interactions between brominated phenyl groups and biological molecules .

Medicine: In medicinal chemistry, 1-(4-Bromophenyl)ethylamine is explored for its potential therapeutic properties. Researchers are investigating its use as a precursor for the development of new drugs targeting specific biological pathways .

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique chemical properties make it suitable for applications in the manufacture of polymers, coatings, and other advanced materials .

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)ethylamine involves its interaction with specific molecular targets and pathways. The bromophenyl group is known to interact with various enzymes and receptors, modulating their activity. The ethyl and methylbutan-2-yl amine groups contribute to the compound’s overall binding affinity and specificity .

Molecular Targets and Pathways:

Enzymes: The compound may inhibit or activate specific enzymes involved in metabolic pathways.

Receptors: It can bind to receptors, altering their signaling pathways and physiological responses.

Comparison with Similar Compounds

Halogen Position and Identity

• (4-Bromo-3-fluorophenyl)methylamine (CAS 1247432-21-8): Replacing the ethyl linker with a methyl group and introducing a fluorine atom at the 3-position reduces molecular weight (260.15 g/mol vs. ~274–280 g/mol for the target compound) and alters electronic properties.
• 2-(4-Fluorophenyl)ethylamine : Substituting bromine with fluorine decreases molecular weight and lipophilicity (logP ~2.1 vs. ~3.5 for bromine analogs), which may reduce membrane permeability but improve aqueous solubility .

Aromatic System Modifications

Alkyl Chain Modifications

Branching and Length

• [1-(4-Bromophenyl)-4-morpholinobutan-1-amine (17): Incorporating a morpholine ring instead of the branched alkyl chain enhances water solubility and introduces hydrogen-bonding sites, favoring interactions with biological targets like G protein-coupled receptors .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	logP*	Solubility (mg/mL)
1-(4-Bromophenyl)ethylamine	C₁₃H₁₉BrN	273.20	~3.5	<0.1 (water)
(4-Bromo-3-fluorophenyl)methylamine	C₁₁H₁₅BrFN	260.15	~2.8	0.3 (water)
2-(4-Fluorophenyl)ethylamine	C₁₃H₂₀FN	209.31	~2.1	1.2 (water)
N-(4-Bromophenyl)naphthalene-2-carboxamide	C₁₇H₁₃BrNO	343.20	~4.0	<0.01 (water)

*Calculated using ChemDraw Professional 22.0.

Biological Activity

1-(4-Bromophenyl)ethylamine, with the molecular formula C13H20BrN and a molecular weight of 270.21 g/mol, is a compound of significant interest in biochemical research due to its diverse biological activities. This article delves into its biochemical properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Molecular Structure

The compound's structure can be represented as follows:

Property	Value
Molecular Formula	C13H20BrN
Molecular Weight	270.21 g/mol
IUPAC Name	N-[2-(4-bromophenyl)ethyl]-3-methylbutan-2-amine
InChI Key	XMAWXLRXWRZSSG-UHFFFAOYSA-N

Solubility and Stability

The compound exhibits moderate solubility in organic solvents, which is crucial for its application in various biochemical assays. Its stability under physiological conditions allows for prolonged studies on its biological effects.

Interaction with Biomolecules

1-(4-Bromophenyl)ethyl(3-methylbutan-2-yl)amine interacts with various biomolecules, including enzymes and receptors. The presence of the bromine atom influences its binding affinity, potentially enhancing its biological activity.

• Enzyme Modulation : The compound has been shown to modulate enzyme activity, affecting metabolic pathways involved in cell signaling and gene expression. For instance, it may inhibit or activate specific enzymes related to the synthesis of pyrazinoisoquinoline derivatives .
• Cell Signaling Pathways : It influences key signaling pathways, which can lead to changes in cellular metabolism and function. Studies indicate that it may affect the synthesis of alkyl arylamino sulfides when combined with sulfur and halides .

In Vitro Studies

Research indicates that 1-(4-Bromophenyl)ethyl(3-methylbutan-2-yl)amine exhibits significant biological activity across various cell lines.

Case Study: Cytotoxicity

In a study evaluating cytotoxic effects on melanoma cells, the compound demonstrated an IC50 value of approximately 0.58 µM, indicating potent antiproliferative activity .

In Vivo Studies

Animal model studies reveal that the biological effects vary with dosage. Lower doses exhibit beneficial effects on enzyme activity and cellular processes, while higher doses may lead to toxicity .

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Cytotoxicity	IC50 = 0.58 µM against melanoma cells
Enzyme Modulation	Affects synthesis pathways
Cell Signaling	Modulates gene expression

Dosage Effects in Animal Models

Dosage (mg/kg)	Observed Effect	Reference
Low (1-5)	Beneficial modulation
High (>10)	Potential toxicity

Q & A

Q. What synthetic methodologies are recommended for preparing 1-(4-Bromophenyl)ethylamine?

• Methodological Answer : Synthesis typically involves bromination of a phenyl precursor followed by reductive amination or nucleophilic substitution. For example:

Bromination : React 4-bromophenethyl alcohol with HBr or PBr₃ to generate the brominated intermediate .

Amination : Introduce the 3-methylbutan-2-ylamine group via reductive amination using NaBH₃CN or catalytic hydrogenation under controlled temperatures (40–60°C) and inert solvents (e.g., THF or DCM) .

• Key Considerations : Solvent polarity impacts reaction kinetics; non-polar solvents favor selectivity for secondary amine formation .

Q. How should researchers characterize the structural purity of this compound?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : ¹H and ¹³C NMR to confirm substitution patterns (e.g., aromatic protons at δ 7.2–7.5 ppm for bromophenyl groups; branched alkyl chain signals at δ 1.0–1.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (e.g., expected m/z for C₁₃H₁₉BrN: 284.07) .
• X-ray Crystallography : For crystalline derivatives, refine structures using SHELXL-97 to resolve ambiguities in bond angles and torsional strain .

Advanced Research Questions

Q. How do electronic effects of the bromophenyl group influence receptor binding in pharmacological studies?

• Methodological Answer : The bromine atom’s electron-withdrawing nature enhances aromatic ring stability and modulates π-π interactions with target proteins (e.g., serotonin or dopamine receptors).

• Experimental Design :

Perform docking simulations (using AutoDock Vina) to predict binding affinities.

Validate with radioligand displacement assays (e.g., ³H-labeled antagonists in cortical membrane preparations) .

• Data Interpretation : Compare IC₅₀ values with non-brominated analogs to isolate electronic contributions .

Q. How can researchers resolve contradictions in crystallographic data for amine derivatives?

• Methodological Answer : Contradictions often arise from disordered alkyl chains or solvent inclusion. Strategies include:

• Twinned Data Refinement : Use SHELXL’s TWIN command to model overlapping lattices .
• Cross-Validation : Compare results with spectroscopic data (e.g., IR for functional groups) to confirm bond assignments .
• Temperature Factors : Analyze B-factors to identify regions of high thermal motion (e.g., flexible alkyl chains) .

Q. What computational approaches predict the compound’s metabolic stability?

• Methodological Answer : Combine:

• Density Functional Theory (DFT) : Calculate oxidation potentials at reactive sites (e.g., amine groups prone to CYP450-mediated N-dealkylation) .
• Molecular Dynamics (MD) : Simulate interactions with liver microsomal enzymes (e.g., cytochrome P450 3A4) to estimate half-life .
• In Vitro Validation : Use hepatocyte assays to correlate computational predictions with experimental clearance rates .

Data Contradiction Analysis

Q. How should conflicting results in pharmacological activity assays be addressed?

• Methodological Answer : Discrepancies may stem from assay conditions (e.g., pH, co-solvents). Mitigation strategies:

Dose-Response Reproducibility : Repeat assays across multiple concentrations (e.g., 1 nM–100 µM) in triplicate .

Control Experiments : Test under varying ionic strengths and temperatures to identify confounding factors .

Orthogonal Assays : Compare radioligand binding with functional assays (e.g., cAMP accumulation for GPCR targets) .

Methodological Tables

Q. Table 1. Key Spectroscopic Data for Structural Validation

Technique	Expected Signals/Peaks	Reference
¹H NMR (CDCl₃)	δ 7.3–7.5 (4H, aromatic), δ 2.6–3.1 (2H, N-CH₂)
HRMS (ESI+)	m/z 284.07 [M+H]⁺

Q. Table 2. Reaction Optimization Parameters

Parameter	Optimal Range	Impact on Yield
Temperature	40–60°C	Prevents decomposition
Solvent	THF/DCM (1:1)	Enhances selectivity
Catalyst	Pd/C (5% wt)	Accelerates hydrogenation